1-[4-(1-Azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one

• IUPAC Name: 1-[4-(1-azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one
• InChI: InChI=1S/C17H23N3O/c21-17-2-1-9-20(17)15-5-3-14(4-6-15)18-16-12-19-10-7-13(16)8-11-19/h3-6,13,16,18H,1-2,7-12H2
• InChI Key: VWKFLMYIAAIBGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=C(C=C2)NC3CN4CCC3CC4
• Molecular Formula: C17H23N3O
• Molecular Weight: 285.4 g/mol

Description

1-[4-(1-Azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one, also known as A-366, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. A-366 belongs to the class of compounds known as κ-opioid receptor agonists, which have been shown to have analgesic and antidepressant effects. In

Mechanism of Action

1-[4-(1-Azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one works by binding to κ-opioid receptors in the brain and spinal cord, which are involved in the regulation of pain, mood, and inflammation. By activating these receptors, 1-[4-(1-Azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one can modulate the release of neurotransmitters such as dopamine and serotonin, leading to its analgesic and antidepressant effects.
Biochemical and Physiological Effects
1-[4-(1-Azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one has been shown to have several biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of pain and mood, and the reduction of inflammation. Additionally, 1-[4-(1-Azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one has been shown to have a low potential for abuse and dependence, making it a potentially safer alternative to other opioid drugs.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[4-(1-Azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one in lab experiments is its specificity for κ-opioid receptors, which allows for more targeted research on the role of these receptors in pain, mood, and inflammation. However, a limitation of using 1-[4-(1-Azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one is its low solubility, which can make it difficult to administer in experiments. Additionally, further research is needed to fully understand the potential side effects and long-term effects of 1-[4-(1-Azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one.

Future Directions

There are several future directions for research on 1-[4-(1-Azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one, including:
1. Further studies on the potential therapeutic effects of 1-[4-(1-Azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one in humans, particularly as a treatment for pain and depression.
2. Exploration of the potential side effects and long-term effects of 1-[4-(1-Azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one, including its potential for abuse and dependence.
3. Investigation of the potential of 1-[4-(1-Azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one as a treatment for inflammatory conditions such as arthritis.
4. Development of new synthesis methods for 1-[4-(1-Azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one that improve its solubility and ease of administration in lab experiments.
5. Examination of the role of κ-opioid receptors in other physiological processes, such as addiction and stress.
In conclusion, 1-[4-(1-Azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one is a chemical compound with potential as a therapeutic agent for pain, depression, and inflammation. Its specificity for κ-opioid receptors makes it a valuable tool for research on the role of these receptors in various physiological processes. However, further research is needed to fully understand its potential therapeutic effects and potential side effects.

Synthesis Methods

The synthesis of 1-[4-(1-Azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one involves several steps, including the reaction of 1-(4-bromophenyl)-2-pyrrolidinone with 3-azabicyclo[3.3.1]nonane, followed by the reduction of the resulting intermediate with sodium borohydride. This process results in the formation of 1-[4-(1-Azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one, which can be purified through various methods such as column chromatography.

Scientific Research Applications

1-[4-(1-Azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one has been the subject of several scientific studies, primarily focused on its potential as a therapeutic agent. One study found that 1-[4-(1-Azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one showed analgesic effects in mice, indicating its potential as a pain reliever. Another study found that 1-[4-(1-Azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one had antidepressant effects in rats, suggesting its potential as a treatment for depression. Additionally, 1-[4-(1-Azabicyclo[2.2.2]octan-3-ylamino)phenyl]pyrrolidin-2-one has been shown to have anti-inflammatory effects, indicating its potential as a treatment for inflammatory conditions.